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Compound of Interest

Compound Name: Sulfuric acid

Cat. No.: B1172036 Get Quote

An In-depth Technical Guide to the Thermodynamic Properties of Concentrated Sulfuric Acid
Solutions

This technical guide provides a comprehensive overview of the key thermodynamic properties

of concentrated sulfuric acid solutions at various temperatures. The information is intended for

researchers, scientists, and drug development professionals who work with sulfuric acid and

require a thorough understanding of its physical and chemical behavior. This document

summarizes essential quantitative data in tabular form, details relevant experimental protocols,

and provides visualizations of key workflows.

Thermodynamic Properties Data
The following tables summarize the critical thermodynamic properties of sulfuric acid
solutions, including density, viscosity, specific heat capacity, and enthalpy of dilution, at various

concentrations and temperatures.

Density
The density of sulfuric acid solutions is a fundamental property that varies significantly with

both concentration and temperature. Generally, density increases with concentration and

decreases with increasing temperature.[1]
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Concentration (% w/w) Temperature (°C) Density (g/cm³)

10 20 1.0661

20 20 1.1394

30 20 1.2185

40 20 1.3028

50 20 1.3951

60 20 1.4983

70 20 1.6105

80 20 1.7272

90 20 1.8144

95-98 20 ~1.84

100 25 ~1.84

Sources:[2][3][4][5]

Viscosity
The viscosity of sulfuric acid is highly dependent on its concentration and temperature.

Concentrated sulfuric acid is a viscous liquid due to strong intermolecular hydrogen bonding.

[6]
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Concentration (% w/w) Temperature (°C) Viscosity (mPa·s or cP)

10 20 1.33

20 20 1.89

40 20 3.78

60 20 8.86

80 20 21.3

97 20 27.0

100 25 23.80

100 30 20.10

100 50 11.70

100 75 6.60

100 100 4.10

Sources:[7][8][9]

Specific Heat Capacity
The specific heat capacity of sulfuric acid solutions varies with concentration and temperature.

Concentration (% w/w) Temperature (°C)
Specific Heat Capacity
(J/g·K)

10 25 3.93

20 25 3.60

40 25 2.97

60 25 2.39

80 25 1.88

98 25 1.42
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Source:[10]

Enthalpy of Dilution
The dilution of concentrated sulfuric acid is a highly exothermic process, releasing a

significant amount of heat.[11] The integral enthalpy of dilution refers to the total heat change

when a solution of a given concentration is diluted to a final, lower concentration.

Initial Molality
(mol/kg)

Final Molality
(mol/kg)

Temperature (°C)
Enthalpy of
Dilution (kJ/mol)

1.0 0 25 -15.73

2.0 0 25 -22.89

5.0 0 25 -38.91

10.0 0 25 -56.27

18.0 (Conc.) ~1.8 25 -71.76

Sources:[12][13][14][15]

Experimental Protocols
Accurate measurement of the thermodynamic properties of corrosive substances like

concentrated sulfuric acid requires specialized equipment and meticulous procedures.

Preparation and Standardization of Sulfuric Acid
Solutions
A common laboratory procedure involves the preparation of a sulfuric acid solution of a

specific molarity, followed by standardization to determine its exact concentration.

Protocol for Preparation of 0.5 M Sulfuric Acid:

Slowly and with constant stirring, add 30 mL of concentrated sulfuric acid to approximately

800 mL of purified water in a 1000 mL volumetric flask.[16]
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The dilution process is highly exothermic, so the solution must be allowed to cool to room

temperature (25°C).[16]

Once cooled, add more purified water to bring the final volume to the 1000 mL mark.[17]

Protocol for Standardization:

Accurately weigh approximately 1.5 g of anhydrous sodium carbonate that has been

previously dried at 270°C for one hour.[16]

Dissolve the sodium carbonate in 100 mL of distilled water.[16]

Add 0.1 mL of methyl red indicator to the sodium carbonate solution.[16]

Titrate the solution with the prepared sulfuric acid from a burette with constant stirring until

the solution turns a faint pink.[16][17]

Heat the solution to boiling, then cool it and continue the titration until the faint pink color is

no longer affected by further boiling.[16][17]

The exact molarity is calculated based on the reaction stoichiometry between sulfuric acid
and sodium carbonate.[16]

Measurement of Thermodynamic Properties
Various experimental techniques are employed to measure the thermodynamic properties of

solutions.

Density: Density is typically measured using a hydrometer or a pycnometer.[1][18] For high

precision, a vibrating tube densimeter can be used, which measures the oscillation

frequency of a U-shaped tube filled with the sample.

Viscosity: Viscosity is often determined using a suspended-level viscometer, such as an

Ubbelohde type.[18] The time it takes for a specific volume of the liquid to flow through a

capillary is measured under controlled temperature conditions.

Heat Capacity and Enthalpy of Dilution: These properties are measured using calorimetry.

[12][19]
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Differential Scanning Calorimetry (DSC): This technique measures the difference in the

amount of heat required to increase the temperature of a sample and a reference.[19]

Isothermal Titration Calorimetry (ITC): Can be used to measure the heat released or

absorbed during the dilution of a solution.

Adiabatic Calorimetry: A highly accurate but slower method where the sample is thermally

isolated from its surroundings.[19]

Solution Calorimetry: Involves dissolving a substance in a solvent to measure the enthalpy

of solution or reaction.[19]

For corrosive and hazardous materials like sulfuric acid, all experimental work must be

conducted in a well-ventilated fume hood, with appropriate personal protective equipment

(PPE), including acid-resistant gloves, safety goggles, and a lab coat.[20][21]

Visualizations
The following diagrams illustrate key experimental workflows.

Solution Preparation Standardization
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Caption: Workflow for the preparation and standardization of a sulfuric acid solution.
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Caption: Generalized workflow for the experimental determination of a thermodynamic

property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172036#thermodynamic-properties-of-
concentrated-sulfuric-acid-solutions-at-various-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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